Cas no 40527-53-5 (2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-2-methyl-)

• Product Name: 2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-2-methyl-
• CAS No: 40527-53-5
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 332837
• PubChem ID: 5916980
• Update Time: 2025-04-19

2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-2-methyl-
• (E)-3-(1,3-benzodioxol-5-yl)-2-methylprop-2-enoic acid
• 3-(1,3-Benzodioxol-5-yl)-2-methylpropenoic acid
• (E)-2-methyl-3-(3,4-methylenedioxyphenyl)propenoic acid
• 66219P
• AC1NZUAC
• NSC36175
• SureCN2006250
• trans-3-(3,4-methylenedioxyphenyl)-2-methylacrylic acid
• SCHEMBL2006250
• 109619-79-6
• 3-(1,3-Benzodioxol-5-yl)methacrylic acid
• DTXSID20421359
• MFCD00666055
• AKOS015946082
• 40527-53-5
• NSC-36175

• Inchi： 1S/C11H10O4/c1-7(11(12)13)4-8-2-3-9-10(5-8)15-6-14-9/h2-5H,6H2,1H3,(H,12,13)/b7-4+
• InChI Key： DRFONMHZQODIRJ-QPJJXVBHSA-N
• SMILES： O1COC2C=CC(/C=C(/C(=O)O)\C)=CC1=2

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.351
• Boiling Point: 361.4°C at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.631
• PSA: 55.76
• LogP: 1.90320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives